(R)-Bepotastine Besylate
(R)-Bepotastine Besylate
Brand Name:
Vulcanchem
CAS No.:
190730-42-8
VCID:
VC20894135
InChI:
InChI=1S/C21H25ClN2O3.C6H6O3S/c22-17-8-6-16(7-9-17)21(19-4-1-2-12-23-19)27-18-10-14-24(15-11-18)13-3-5-20(25)26;7-10(8,9)6-4-2-1-3-5-6/h1-2,4,6-9,12,18,21H,3,5,10-11,13-15H2,(H,25,26);1-5H,(H,7,8,9)/t21-;/m1./s1
SMILES:
C1CN(CCC1OC(C2=CC=C(C=C2)Cl)C3=CC=CC=N3)CCCC(=O)O.C1=CC=C(C=C1)S(=O)(=O)O
Molecular Formula:
C27H31ClN2O6S
Molecular Weight:
547.1 g/mol
(R)-Bepotastine Besylate
CAS No.: 190730-42-8
Cat. No.: VC20894135
Molecular Formula: C27H31ClN2O6S
Molecular Weight: 547.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 190730-42-8 |
|---|---|
| Molecular Formula | C27H31ClN2O6S |
| Molecular Weight | 547.1 g/mol |
| IUPAC Name | benzenesulfonic acid;4-[4-[(R)-(4-chlorophenyl)-pyridin-2-ylmethoxy]piperidin-1-yl]butanoic acid |
| Standard InChI | InChI=1S/C21H25ClN2O3.C6H6O3S/c22-17-8-6-16(7-9-17)21(19-4-1-2-12-23-19)27-18-10-14-24(15-11-18)13-3-5-20(25)26;7-10(8,9)6-4-2-1-3-5-6/h1-2,4,6-9,12,18,21H,3,5,10-11,13-15H2,(H,25,26);1-5H,(H,7,8,9)/t21-;/m1./s1 |
| Standard InChI Key | UDGHXQPQKQPSBB-ZMBIFBSDSA-N |
| Isomeric SMILES | C1CN(CCC1O[C@H](C2=CC=C(C=C2)Cl)C3=CC=CC=N3)CCCC(=O)O.C1=CC=C(C=C1)S(=O)(=O)O |
| SMILES | C1CN(CCC1OC(C2=CC=C(C=C2)Cl)C3=CC=CC=N3)CCCC(=O)O.C1=CC=C(C=C1)S(=O)(=O)O |
| Canonical SMILES | C1CN(CCC1OC(C2=CC=C(C=C2)Cl)C3=CC=CC=N3)CCCC(=O)O.C1=CC=C(C=C1)S(=O)(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator